molecular formula C12H16O3 B8378518 Ethyl 4-(2-hydroxypropyl)benzoate

Ethyl 4-(2-hydroxypropyl)benzoate

Cat. No. B8378518
M. Wt: 208.25 g/mol
InChI Key: HBAWOGAYPYATCI-UHFFFAOYSA-N
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Description

Ethyl 4-(2-hydroxypropyl)benzoate is a useful research compound. Its molecular formula is C12H16O3 and its molecular weight is 208.25 g/mol. The purity is usually 95%.
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properties

Product Name

Ethyl 4-(2-hydroxypropyl)benzoate

Molecular Formula

C12H16O3

Molecular Weight

208.25 g/mol

IUPAC Name

ethyl 4-(2-hydroxypropyl)benzoate

InChI

InChI=1S/C12H16O3/c1-3-15-12(14)11-6-4-10(5-7-11)8-9(2)13/h4-7,9,13H,3,8H2,1-2H3

InChI Key

HBAWOGAYPYATCI-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=CC=C(C=C1)CC(C)O

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

Ethyl 4-(2-oxopropyl)benzoate (2.25 g, 10.9 mmol, 1 eq) and ammonium acetate (8.40 g, 109 mmol, 9.97 eq) were dissolved in MeOH (45 mL). While stirring at room temperature, sodium borohydride (684 mg, 18.1 mmol, 1.65 eq) was added. The resulting reaction mixture was stirred overnight at room temperature. The reaction was concentrated and partitioned between CH2Cl2 and 1M NaOH (aq.). The organic layer was removed and saved and the aqueous layer was extracted with CH2Cl2. The organic layers were combined, washed with brine, dried over anhydrous sodium sulfate, filtered, and evaporated to afford a residue which was purified via silica gel chromatography (gradient elution, 0% to 100% EtOAc in hexanes, SiO2) to afford ethyl 4-(2-hydroxypropyl)benzoate (1.18 g, 52%). The same silica gel column was then subjected to a second set of chromatography conditions (gradient elution, 0% to 80% MeOH in EtOAc) to afford racemic ethyl 4-(2-aminopropyl)benzoate (610 mg, 27%).
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